Cas no 2748-79-0 (Benzenamine, 3,4-dimethoxy-N,N-dimethyl-)

Benzenamine, 3,4-dimethoxy-N,N-dimethyl- structure
2748-79-0 structure
Product Name:Benzenamine, 3,4-dimethoxy-N,N-dimethyl-
CAS No:2748-79-0
MF:C10H15NO2
MW:181.231602907181
CID:238265
PubChem ID:20026328
Update Time:2025-04-19

Benzenamine, 3,4-dimethoxy-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 3,4-dimethoxy-N,N-dimethyl-
    • 3,4-dimethoxy-N,N-dimethylaniline
    • 1,2-Dimethoxy-4-dimethylaminobenzol
    • 3,4-Dimethoxy-dimethylanilin
    • 3,4-Dimethoxy-N,N-dimethylanilin
    • 3,4-dimethoxy-N,N-dimethyl-aniline
    • Benzenamine,3,4-dimethoxy-N,N-dimethyl
    • OJSINGAPXRDNSN-UHFFFAOYSA-N
    • SCHEMBL1107760
    • 5-Amino-2-methoxyphenol, N,N-methyl-, methyl ether
    • DTXSID30601786
    • 2748-79-0
    • Inchi: 1S/C10H15NO2/c1-11(2)8-5-6-9(12-3)10(7-8)13-4/h5-7H,1-4H3
    • InChI Key: OJSINGAPXRDNSN-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C=CC(=C1)N(C)C)OC

Computed Properties

  • Exact Mass: 181.11000
  • Monoisotopic Mass: 181.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 21.7Ų

Experimental Properties

  • PSA: 21.70000
  • LogP: 1.76980
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